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Compound of Interest

Compound Name: 2,4-Dichlorotoluene

Cat. No.: B165549 Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 2,4-Dichlorotoluene, a

compound frequently used as a pesticide and pharmaceutical intermediate.[1] The following

sections present key data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) analyses, along with the experimental protocols for obtaining such data.

This information is intended for researchers, scientists, and professionals in drug development

who require a thorough understanding of this molecule's structural and spectroscopic

properties.

Molecular and Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 2,4-Dichlorotoluene (CAS No.

95-73-8).

Table 1: ¹H NMR Spectral Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.35 d 1H H-6

7.18 dd 1H H-5

7.08 d 1H H-3

2.32 s 3H -CH₃
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Data sourced from publicly available spectra. Solvent: CDCl₃. Instrument: 90 MHz NMR

Spectrometer.[2]

Table 2: ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

138.2 C-1

135.5 C-2

132.0 C-4

131.5 C-6

129.8 C-5

127.2 C-3

20.5 -CH₃

Data sourced from publicly available spectra.[3]

Table 3: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment

162 14 [M+2]⁺

160 20 [M]⁺

127 32 [M-Cl]⁺

125 100 [M-Cl]⁺ (isotope)

89 17 [C₇H₅]⁺

Data obtained via Gas Chromatography-Mass Spectrometry (GC-MS).[4] The molecular weight

of 2,4-Dichlorotoluene is 161.03 g/mol .[5][6]

Table 4: Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity Assignment

3050-3100 Medium Aromatic C-H Stretch

2850-3000 Medium Aliphatic C-H Stretch (-CH₃)

1580, 1480, 1450 Strong C=C Aromatic Ring Stretch

1050-1090 Strong C-Cl Stretch

800-850 Strong C-H Out-of-plane Bending

General IR data for dichlorinated toluene derivatives. Specific peak values may vary based on

the sampling method.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of liquid

samples like 2,4-Dichlorotoluene.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A small amount of 2,4-Dichlorotoluene (typically 5-20 mg for ¹H NMR

and 20-50 mg for ¹³C NMR) is accurately weighed and dissolved in approximately 0.6-0.7 mL

of a deuterated solvent, such as Chloroform-d (CDCl₃).[7][8] The sample is thoroughly mixed

to ensure homogeneity.

Sample Transfer: The solution is carefully transferred into a clean 5 mm NMR tube using a

pipette, avoiding the introduction of air bubbles.[7][8] The outside of the tube is wiped clean

to remove any contaminants.[7]

Data Acquisition: The NMR tube is placed in the spectrometer. The experiment begins with

locking the spectrometer to the deuterium signal of the solvent and then shimming the

magnetic field to optimize its homogeneity.[7] A standard one-pulse experiment is typically

sufficient for acquiring a ¹H spectrum, while ¹³C NMR may require a greater number of scans

to achieve a good signal-to-noise ratio.[9]

2.2 Infrared (IR) Spectroscopy
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For a liquid sample such as 2,4-Dichlorotoluene, a "neat" spectrum is often acquired.[10]

Sample Preparation: One to two drops of the pure liquid are placed directly onto the surface

of a salt plate (e.g., NaCl or KBr).[10]

Sample Mounting: A second salt plate is carefully placed on top of the liquid drop to create a

thin film "sandwich".[10]

Data Acquisition: The prepared salt plate assembly is placed in the sample holder of the IR

spectrometer. The spectrum is then recorded. After analysis, the salt plates are rinsed with a

dry solvent like acetone and dried.[10]

2.3 Mass Spectrometry (MS)

Mass spectrometry of 2,4-Dichlorotoluene is commonly performed using a Gas

Chromatograph-Mass Spectrometer (GC-MS) system.

Sample Introduction: A dilute solution of the sample is injected into the GC, where it is

vaporized and separated from the solvent and any impurities.

Ionization: As the 2,4-Dichlorotoluene elutes from the GC column, it enters the mass

spectrometer's ion source. Electron Impact (EI) is a common ionization method where high-

energy electrons bombard the molecules, causing them to ionize and fragment.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole),

which separates them based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of each ion, generating a mass spectrum that

shows the relative intensity of different fragments.

Visualizations
3.1 Molecular Structure and Proton Assignments
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Figure 1: Molecular Structure of 2,4-Dichlorotoluene with Proton Assignments
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Caption: Molecular Structure of 2,4-Dichlorotoluene with Proton Assignments.
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3.2 General Spectroscopic Analysis Workflow

Figure 2: General Workflow for Spectroscopic Analysis of an Organic Compound
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Caption: General Workflow for Spectroscopic Analysis of an Organic Compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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